4,4-difluorocycloheptane-1-thiol
Overview
Description
4,4-Difluorocycloheptane-1-thiol (DFCHT) is a non-aromatic sulfur-containing heterocyclic compound with a wide range of applications in scientific research. This compound is known for its unique structure, which consists of a seven-membered ring with two fluorine atoms and a sulfur atom, as well as its diverse range of biochemical and physiological effects.
Scientific Research Applications
4,4-difluorocycloheptane-1-thiol has been used in a wide range of scientific research applications. It has been used in the synthesis of various heterocyclic compounds and as a reagent in the synthesis of peptides. It has also been used in the synthesis of novel sulfur-containing compounds and as a starting material for the synthesis of various pharmaceuticals. Furthermore, 4,4-difluorocycloheptane-1-thiol has been used in the development of new catalysts for organic reactions, as well as in the synthesis of novel polymers.
Mechanism of Action
The mechanism of action of 4,4-difluorocycloheptane-1-thiol is still under investigation. However, it is believed that its sulfur-containing heterocyclic structure is responsible for its unique properties. It is believed that this structure allows the compound to interact with various cellular components, such as proteins and enzymes, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,4-difluorocycloheptane-1-thiol are still under investigation. However, it is believed that the compound has the potential to modulate the activity of various enzymes, proteins, and other cellular components. In addition, it is believed that 4,4-difluorocycloheptane-1-thiol has the potential to interact with various cell surface receptors, leading to changes in cellular signaling pathways.
Advantages and Limitations for Lab Experiments
4,4-difluorocycloheptane-1-thiol has several advantages for laboratory experiments. First, it is relatively easy to synthesize, making it an ideal starting material for various organic reactions. Second, it is relatively stable and non-toxic, making it safe to handle in the laboratory. Finally, it has a wide range of applications, making it a versatile compound for various scientific research applications.
The main limitation of 4,4-difluorocycloheptane-1-thiol is its limited solubility in aqueous solutions. This can make it difficult to use in certain laboratory experiments. In addition, 4,4-difluorocycloheptane-1-thiol has a relatively low boiling point, making it difficult to handle at high temperatures.
Future Directions
The potential future directions for 4,4-difluorocycloheptane-1-thiol are numerous. First, further research is needed to elucidate the mechanism of action of this compound and to determine its potential therapeutic applications. Second, further research is needed to explore the potential of 4,4-difluorocycloheptane-1-thiol as a starting material for the synthesis of various pharmaceuticals and other compounds. Third, further research is needed to explore the potential of 4,4-difluorocycloheptane-1-thiol as a catalyst for various organic reactions. Finally, further research is needed to explore the potential of 4,4-difluorocycloheptane-1-thiol as a starting material for the synthesis of novel polymers.
Synthesis Methods
4,4-difluorocycloheptane-1-thiol can be synthesized through a two-step reaction process. The first step involves the reaction of 4-bromo-1-trifluoromethylcyclohexane with thiophenol in the presence of a base, such as sodium hydroxide. This reaction yields 4,4-difluoro-1-thiocyclohexane. The second step involves the thermal rearrangement of this compound to form 4,4-difluorocycloheptane-1-thiol.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,4-difluorocycloheptane-1-thiol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by the final conversion to the target compound.", "Starting Materials": [ "1,6-difluorohexane", "sodium hydride", "1-bromocycloheptane", "thiol" ], "Reaction": [ "Step 1: Treatment of 1,6-difluorohexane with sodium hydride in anhydrous solvent to form the corresponding diene intermediate.", "Step 2: Addition of 1-bromocycloheptane to the diene intermediate in the presence of a Lewis acid catalyst to form a cycloheptene intermediate.", "Step 3: Conversion of the cycloheptene intermediate to the corresponding cycloheptanone intermediate through oxidation with a suitable oxidizing agent.", "Step 4: Conversion of the cycloheptanone intermediate to the corresponding cycloheptanol intermediate through reduction with a suitable reducing agent.", "Step 5: Conversion of the cycloheptanol intermediate to the target compound, 4,4-difluorocycloheptane-1-thiol, through reaction with thiol in the presence of a suitable acid catalyst." ] } | |
CAS RN |
2731008-78-7 |
Product Name |
4,4-difluorocycloheptane-1-thiol |
Molecular Formula |
C7H12F2S |
Molecular Weight |
166.2 |
Purity |
95 |
Origin of Product |
United States |
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